N-{[(3-hydroxyphenyl)amino]carbonothioyl}-2,2-dimethylpropanamide

• IUPAC Name: N-[(3-hydroxyphenyl)carbamothioyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C12H16N2O2S/c1-12(2,3)10(16)14-11(17)13-8-5-4-6-9(15)7-8/h4-7,15H,1-3H3,(H2,13,14,16,17)
• InChI Key: JZHNPRINTCMVBP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC(=S)NC1=CC(=CC=C1)O
• Molecular Formula: C12H16N2O2S
• Molecular Weight: 252.33 g/mol

Description

N-{[(3-hydroxyphenyl)amino]carbonothioyl}-2,2-dimethylpropanamide, also known as CTAP, is a potent and selective inhibitor of kappa-opioid receptors (KORs). KORs are a type of opioid receptor found in the central and peripheral nervous systems. They play a key role in modulating pain perception, stress responses, and addiction. CTAP has been extensively studied for its potential therapeutic applications in pain management, addiction treatment, and mood disorders.

Scientific Research Applications

Chemical Synthesis and Drug Development

• Synthesis of Specific Antagonists : Research has explored the synthesis of biphenylsulfonamides as novel series of endothelin-A (ETA) selective antagonists, highlighting the importance of specific substitutions on pendant phenyl rings for enhanced binding and functional activity, indicating potential pathways for developing targeted therapies (Murugesan et al., 1998).
• Development of Opioid Antagonists : Studies on N-substituted-trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidines have led to the discovery of potent, peripherally selective opioid antagonists, suggesting avenues for creating medications aimed at treating gastrointestinal motility disorders (Zimmerman et al., 1994).

Therapeutic Applications

• Parkinson's Disease Treatment : Investigations into N,N-dimethyl amino group-based derivatives for brain-specific delivery of dopamine have shown significant potential for treating Parkinson's disease by enhancing drug accumulation in the brain and demonstrating antioxidant and antiapoptotic effects (Li et al., 2014).
• Cancer Therapy : Research on specific nonnucleoside inhibitors of cytomegalovirus (CMV) replication, like 3-Hydroxy-2,2-dimethyl-N-[4({[5-(dimethylamino)-1-naphthyl]sulfonyl}amino)-phenyl]propanamide, has highlighted a novel approach to targeting viral DNA maturation, offering insights into potential cancer therapy strategies (Buerger et al., 2001).

Material Science and Corrosion Inhibition

• Corrosion Inhibition : Studies on benzothiazole derivatives, such as N,N-dimethylamino-propyl)amino-6-(benzothiazol-2-yl)thio-1,3,5-s-triazine, have demonstrated their effectiveness in inhibiting steel corrosion in acidic environments, showcasing potential applications in material science and engineering (Hu et al., 2016).